Methyl 2-[[1-(4-fluorophenyl)triazol-4-yl]methoxy]acetate

• Molecular Formula: C12H12FN3O3
• Molecular Weight: 265.24 g/mol
• IUPAC Name: methyl 2-[[1-(4-fluorophenyl)triazol-4-yl]methoxy]acetate
• InChI: InChI=1S/C12H12FN3O3/c1-18-12(17)8-19-7-10-6-16(15-14-10)11-4-2-9(13)3-5-11/h2-6H,7-8H2,1H3
• InChI Key: MXCBYXCXBDMCMO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COCC1=CN(N=N1)C2=CC=C(C=C2)F

Description

It is known for its role in affecting sensory cilium structure and function in certain organisms, particularly in the nematode Caenorhabditis elegans . The compound is associated with the gene osm-6, which encodes a protein involved in the proper functioning of sensory neurons .

Preparation Methods

The preparation of OSM-E-6 involves complex synthetic routes and reaction conditions. The gene osm-6 was cloned by transposon tagging and transformation rescue, and molecular lesions associated with five osm-6 mutations were identified . The synthetic process includes the fusion of osm-6 with the gene for green fluorescent protein (GFP), which helps in the visualization and study of the compound’s effects in sensory neurons

Chemical Reactions Analysis

OSM-E-6 undergoes various chemical reactions, including oxidation, reduction, and substitution. The compound’s interactions with other molecules are crucial for its function in sensory neurons. Common reagents and conditions used in these reactions include the use of GFP for fusion and visualization . The major products formed from these reactions are typically related to the structural and functional changes in sensory cilia.

Scientific Research Applications

OSM-E-6 has a wide range of scientific research applications. In chemistry, it is used to study the structural and functional aspects of sensory cilia in Caenorhabditis elegans . In biology, the compound helps in understanding the genetic and molecular mechanisms underlying sensory neuron function . In medicine, research on OSM-E-6 can provide insights into sensory disorders and potential therapeutic targets . The compound’s role in affecting sensory cilium structure makes it valuable for studying various sensory and neurological conditions.

Mechanism of Action

The mechanism of action of OSM-E-6 involves its interaction with sensory neurons. The compound acts cell autonomously, affecting the structure and function of sensory cilia . The molecular targets of OSM-E-6 include the protein encoded by the osm-6 gene, which is essential for the proper functioning of sensory neurons . The pathways involved in its action include the localization of the OSM-6::GFP protein to the cytoplasm and dendritic endings where sensory cilia are situated .

Comparison with Similar Compounds

OSM-E-6 is unique in its specific role in affecting sensory cilium structure and function. Similar compounds include other members of the interleukin-6 family, such as oncostatin M, which also has roles in cellular signaling and inflammation . OSM-E-6 is distinct in its specific genetic and molecular interactions in sensory neurons . Other similar compounds include those involved in intraflagellar transport, such as IFT52, which shares some functional similarities with OSM-E-6 .